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Compound of Interest

Compound Name: 2-Methoxyethyl acrylate

Cat. No.: B165357

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety risks
associated with exposure to 2-Methoxyethyl acrylate (2-MEA). Aimed at professionals in
research and drug development, this document synthesizes current toxicological data, outlines
experimental methodologies, and elucidates the mechanisms of toxicity to ensure safe
handling and informed risk assessment.

Executive Summary

2-Methoxyethyl acrylate (CAS No. 3121-61-7) is a flammable and corrosive liquid that poses
significant health risks.[1][2] It is harmful if swallowed, toxic if inhaled or in contact with skin,
and can cause severe skin burns and eye damage.[1][3] Furthermore, 2-MEA is suspected of
causing genetic defects and may damage fertility and the unborn child.[1][3][4][5] The systemic
toxicity of 2-MEA is largely attributed to its metabolites, 2-methoxyethanol (2-ME) and
subsequently 2-methoxyacetic acid (MAA), which is a known reproductive toxicant.[6] This
guide provides an in-depth analysis of the available data to support robust safety protocols in
laboratory and manufacturing settings.

Physicochemical Properties

A clear, colorless liquid with a sharp, musty odor, 2-MEA's physical properties are crucial for
understanding its behavior and potential for exposure.[1][2]
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Property Value Reference
Molecular Formula C6H1003 [1]
Molecular Weight 130.14 g/mol [1]

Boiling Point 156 °C at 760 mmHg [1]
Melting Point -44.99 °C [4]
Flash Point 60 °C (closed cup) [4]
Density 1.012 g/cmd at 25 °C [4]

Water Solubility

144 g/L at 20 °C

[4]

Vapor Pressure

22.7 hPa at 61 °C

[4]

Vapor Density

4.49 (Air = 1)

[2]

Toxicological Profile

Exposure to 2-MEA can result in a range of adverse health effects, from acute toxicity to long-

term reproductive damage. The following tables summarize the key quantitative toxicological

data.

, Toxici

Endpoint Species Route Value Guideline Reference
Rat (male OECD TG
LD50 Oral 404 mg/kg [1]
and female) 401
. OECD TG
LD50 Rabbit (male) Dermal 252.5 mg/kg 402 [1]
Inhalation OECD TG
LC50 Rat (male) 2.7 mg/L [1]
(4h) 403

Irritation and Sensitization
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Endpoint Species Result Guideline Reference
) o ) Very slight
Skin Irritation Rabbit OECD TG 404 [7]
erythema

o , Causes serious
Eye Irritation Rabbit - [1]
eye damage

May cause an

Skin
o - allergic skin OECD TG 429 [1]
Sensitization i
reaction
Genotoxicity
Assay System Result Guideline Reference
S. typhimurium / )
Ames Test ) Negative OECD TG 471 [1]
E. coli
In vivo Positive (for ethyl
Micronucleus Mouse and methyl - [8]
Test acrylate)

Reproductive and Developmental Toxicity

2-MEA is classified as a substance that may damage fertility and the unborn child.[1][3][4][5]
This is primarily due to its metabolism to 2-methoxyethanol and its toxic metabolite, 2-
methoxyacetic acid (MAA).[6] MAA has been shown to induce testicular toxicity by causing

apoptosis of spermatocytes.[4][9]

Mechanism of Toxicity

The primary mechanism for the reproductive toxicity of 2-MEA involves its metabolic activation.
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Testicular Toxicity

Metabolism
2-Methoxyethyl Acrylate 2-Methoxyacetic Acid
(2-MEA) (MAA)
Inhibition of Histone
Deacetylases (HDACs)
\ 4
2-Methoxyethanol . .
(2-ME) Histone_Hyperacetylation

Y

Altered Gene
Expression

Alcohol
Dehydrogenase

Induction of Apoptosis

2-Methoxyacetaldehyde

Aldehyde Spermatocyte
Dehydrogenase Death

Testicular Atrophy &

2-Methoxyacetic Acid
Impaired Fertility

(MAA)

Click to download full resolution via product page

Metabolism and Testicular Toxicity Pathway of 2-MEA.

Experimental Protocols

The toxicological data for 2-MEA have been generated using standardized experimental
protocols, primarily following OECD guidelines. Below are generalized workflows for key

toxicological assessments.

Acute Oral Toxicity (based on OECD TG 401)
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Start: Healthy, young adult rats
(fasted overnight)

Single oral gavage dose of 2-MEA
(e.g., 404 mg/kg)

'

Observation for 14 days:
- Clinical signs of toxicity
- Mortality
- Body weight changes

'

Gross necropsy of all animals

End: Determine LD50 and
toxic effects

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Study.

Acute Dermal Toxicity (based on OECD TG 402)
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Start: Healthy, young adult rabbits
with clipped dorsal skin

Apply 2-MEA (e.g., 252.5 mg/kg)
to a ~10% body surface area

'

Cover with a porous gauze dressing
for 24 hours

l

Remove dressing and wash skin

l

Observation for 14 days:
- Dermal reactions (erythema, edema)
- Systemic toxicity
- Mortality

End: Determine LD50 and skin effects

Click to download full resolution via product page

Workflow for Acute Dermal Toxicity Study.

Skin Irritation (based on OECD TG 404)

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b165357?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Albino rabbits with
clipped dorsal skin

Apply 0.5 mL of 2-MEAto a
small patch of skin

'

Cover with a gauze patch and
semi-occlusive dressing for 4 hours

'

Remove patch and wash skin

'

Grade skin reactions at 1, 24, 48,
and 72 hours post-removal
(Erythema and Edema)

End: Classify irritation potential

Click to download full resolution via product page

Workflow for Skin Irritation Study.

Eye Irritation (based on OECD TG 405)
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Start: Albino rabbits

Instill 0.1 mL of 2-MEA into the
conjunctival sac of one eye

l

Examine eyes at 1, 24, 48, and 72 hours
and then daily for up to 21 days

l

Score lesions of cornea, iris, and conjunctiva

End: Classify eye irritation potential

Click to download full resolution via product page
Workflow for Eye Irritation Study.

Safety Precautions and Handling

Given the significant health hazards, strict safety protocols are mandatory when handling 2-
MEA.

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
avoid inhalation of vapors.[4][9]

o Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves.[4][9]

o Eye Protection: Use chemical safety goggles and a face shield.[4]
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o Skin Protection: Wear protective clothing to prevent skin contact.[4][9]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.[1]

e Handling:

[e]

Avoid contact with skin, eyes, and clothing.[4][9]

o

Do not breathe vapor or mist.[4][9]

[¢]

Keep away from heat, sparks, and open flames.[4][9]

o

Ground and bond containers when transferring material.[4]

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[4][9]

First Aid Measures

Immediate action is critical in case of exposure.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[4]

Conclusion

2-Methoxyethyl acrylate is a hazardous chemical with a well-documented toxicological profile.
Its acute toxicity, corrosive nature, and, most notably, its reproductive toxicity mediated by its
metabolite 2-methoxyacetic acid, necessitate stringent safety measures. Researchers,
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scientists, and drug development professionals must adhere to rigorous handling procedures,
utilize appropriate personal protective equipment, and be prepared for emergency response to
mitigate the risks associated with this compound. A thorough understanding of its toxicological
properties is paramount for ensuring a safe working environment and for the accurate
assessment of its potential risks in any application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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